Sodium silicate

Specification

• CAS No.: 6834-92-0
• Molecular Formula: Na2SiO3; Na2O3Si
• Molecular Weight: 100.081 g/mol
• IUPAC Name: disodium;dioxido(oxo)silane
• Standard InChI: InChI=1S/2Na.O3Si/c;;1-4(2)3/q2*+1;-2
• Standard InChI Key: NTHWMYGWWRZVTN-UHFFFAOYSA-N
• Impurities: Range of trace impurities in typical sodium silicate solutions (3.3 silicon dioxide:sodiun oxide) fluoride, 6.7-9.5 ppm; chloride, 130-1900 ppm; sulfate, < 160-1,700 ppm; nitrogen, 0.1-44 ppm; arsenic, < 1-< 1 ppm; mercury, < 0.26-2.5 ppb; lead, 0.17-0.60 ppm; cadmium, < 10-21 ppm; iron, 36-120 ppm; magnesium, 4-26 ppm; calcium, < 1-76 ppm; aluminum, 50-220 ppm; phosphorus, < 18-< 18 ppm; vanadium, < 0.3-0.8 ppm; chromium, < 0.3-1.0 ppm;; nickel, < 0.3-< 0.3 ppm; cobalt, < 0.3-< 0.3 ppm; zinc, < 0.6-2.8 ppm; copper, < 0.6-1.1 ppm; bismuth, < 25-< 25 ppm; strontium, < 0.2-1.5 ppm; barium, < 0.2-2.8 ppm; manganese, 0.1-1.8 ppm; tin, < 60-< 60 ppm; antimony, < 15-< 15 ppm; selenium< 20-< 20 ppm. /From table/
• SMILES: [O-][Si](=O)[O-].[Na+].[Na+]
• Canonical SMILES: [O-][Si](=O)[O-].[Na+].[Na+]
• Colorform: COLORLESS MONOCLINIC CRYSTALS; USUALLY OBTAINED AS A GLASS; ALSO ORTHORHOMBIC CRYSTALS; DUSTLESS WHITE GRANULES; COLORLESS TO WHITE OR GRAYISH-WHITE, CRYSTAL-LIKE PIECES OR LUMPS; LUMPS OF GREENISH GLASS; WHITE POWDERS; LIQUIDS CLOUDY OR CLEAR
• Melting Point: 1089 °C

Introduction

Definition and Chemical Composition

Sodium silicate refers to a group of chemical compounds with the general formula Na₂ₓSiO₂ᵧ or (Na₂O)ₓ·(SiO₂)ᵧ, such as sodium metasilicate (Na₂SiO₃), sodium orthosilicate (Na₄SiO₄), and sodium pyrosilicate (Na₆Si₂O₇). The anions in these compounds are often polymeric in nature. Sodium silicate is also the technical and common name for a mixture of such compounds, predominantly the metasilicate, which is what people typically refer to as water glass or liquid glass.
In industrial applications, sodium silicate grades are characterized by their SiO₂:Na₂O weight ratio, which can be converted to molar ratio by multiplication with 1.032. This ratio varies between 1:2 and 3.75:1, with grades below 2.85:1 termed alkaline, while those with higher ratios described as neutral.

Physical and Chemical Properties

Physical Properties

Property	Value
Melting point	1410°C
Boiling point	2355°C
Density	2.33 g/mL at 25°C
Refractive index	1.520
pH	13.5 (20°C in H₂O)
Odor	Odorless
Form	Powder (solid form)
Color	Colorless (pure form)
Dielectric constant	16.0 (Ambient)

Production Methods

Industrial Production Processes

Several methods are employed for the commercial production of sodium silicate:

Fusion Method

Another approach involves dissolving silica SiO₂ (which has a melting point of 1713°C) in molten sodium carbonate (which melts with decomposition at 851°C):
ₓNa₂CO₃ + SiO₂ → (Na₂O)ₓ·SiO₂ + ₓCO₂

Reduction Method

Sodium silicate can also be obtained from sodium sulfate with carbon as a reducing agent:
2ₓNa₂SO₄ + C + 2SiO₂ → 2(Na₂O)ₓ·SiO₂ + 2SO₂ + CO₂

Ferrosilicon Process

As part of hydrogen production, sodium silicate may be produced by dissolving ferrosilicon in an aqueous sodium hydroxide solution:
2NaOH + Si + H₂O → Na₂SiO₃ + 2H₂

Bayer Process Byproduct

Although economically unprofitable, Na₂SiO₃ emerges as a byproduct of the Bayer process, which is often converted to calcium silicate (Ca₂SiO₄).

Market Analysis and Economic Significance

Global Market Overview

The sodium silicate market demonstrates robust growth and significant economic importance. According to recent market research, the global sodium silicate market size was valued at $8 billion in 2023 and is projected to reach $12.7 billion by 2033, growing at a Compound Annual Growth Rate (CAGR) of 4.9% from 2024 to 2033.
This growth can be attributed to several factors, including the availability of the product in bulk quantities, its cost-effectiveness, and its versatility across various industrial applications. The market expansion reflects the increasing demand for sodium silicate in key industries such as construction, agriculture, textiles, automobile, pulp & paper, and others.

Key Market Players

The global sodium silicate market features several prominent players that drive innovation and market development:

Key Market Players
PQ Group Holdings Inc.
Occidental Petroleum Corporation
Solvay
Sinchem Silica Gel Co. Ltd.
Merck Millipore Limited
Tokuyama Corporation
CIECH S.A.
Nippon Chemical Industrial Co. Ltd.
Kiran Global Chem Limited
Evonik Industries AG

Applications Across Industries

Construction and Materials

Sodium silicate serves as a crucial component in the construction industry, particularly in the formulation of cements, coatings, and passive fire protection systems. When dehydrated, it forms a strong cement or binding agent, contributing to the structural integrity of various building materials.

Detergents and Cleaning Products

The alkaline nature of sodium silicates gives them the ability to emulsify oils and fats, neutralize acidic soils, and disperse proteins. These properties make sodium silicate a valuable ingredient in detergents and cleaning products such as soaps and dishwashing powders. In cleaning formulations, it functions as a builder that softens water, improves the performance of surfactants, and helps to prevent soil redeposition during the washing process.

Paper and Pulp Industry

In the paper industry, sodium silicate serves as an adhesive or bonding agent. It is also used in paper coating, bleaching, and sizing applications, contributing to the quality and characteristics of paper products. The growing demand for sodium silicate in these applications is expected to drive market growth over the coming years.

Textile and Lumber Processing

Sodium silicate finds significant application in textile and lumber processing. In the textile industry, it is used to manufacture peroxide bleach and dyes, enhancing the coloration and quality of textile products. This versatility contributes to its widespread adoption across multiple manufacturing sectors.

Water Treatment and Environmental Applications

Growing demand for soluble silicates in waste treatment and soil stabilization represents another significant application area for sodium silicate. Its ability to react with various contaminants makes it effective in environmental remediation and water purification processes.

Molecular Structure and Forms

Structural Characteristics

In the anhydrous solid form of sodium metasilicate, the primary component of commercial sodium silicate, the metasilicate anion is actually polymeric, consisting of corner-shared {SiO₄} tetrahedra, rather than a discrete SiO₃²⁻ ion.

Hydrated Forms

Sodium metasilicate exists in various hydrated forms with the formula Na₂SiO₃·nH₂O (where n = 5, 6, 8, 9). These hydrates contain discrete, approximately tetrahedral anion SiO₂(OH)₂²⁻ with water of hydration. For example, commercially available sodium silicate pentahydrate (Na₂SiO₃·5H₂O) is formulated as Na₂SiO₂(OH)₂·4H₂O, and the nonahydrate (Na₂SiO₃·9H₂O) is formulated as Na₂SiO₂(OH)₂·8H₂O.

Future Prospects and Research Directions

Emerging Applications

The versatility of sodium silicate continues to open new avenues for application. As a key source of reactive silica, it demonstrates high demand in numerous industries including detergents, rubber, food & beverage, and paper & pulp. The soluble sodium silicate solutions can be modified using various techniques including acid addition and ion exchange processes to form silica sols, silica gels, and precipitated silica.

Sustainable Development

Research is increasingly focusing on developing more environmentally friendly production methods for sodium silicate, aiming to reduce energy consumption and minimize environmental impact. As industries continue to emphasize sustainability, the role of sodium silicate in green chemistry applications is expected to expand.

Advanced Materials Development

The unique properties of sodium silicate make it a promising candidate for advanced materials development. Its ability to form silica gels and precipitated silica opens possibilities for applications in cutting-edge materials science, potentially leading to innovations in fields ranging from catalysts to advanced electronics.